Cas no 34136-57-7 (3-Ethylbenzonitrile)

• Product Name: 3-Ethylbenzonitrile
• CAS No: 34136-57-7
• Molecular Formula: C₉H₉N
• Molecular Weight: 131.1745
• MDL: MFCD00045601
• CID: 54194
• PubChem ID: 96692

3-Ethylbenzonitrile Properties

Names and Identifiers

• 3-Ethylbenzonitrile
• 1-cyano-3-ethylbenzene
• 3-Aethyl-benzonitril
• 3-ethylbenzenecarbonitrile
• 3-Ethyl-benzoenitril
• 3-Ethylbenzonitril
• Benzonitrile,3-ethyl
• m-cyanoethylbenzene
• m-Ethylbenzonitrile
• Benzonitrile,m-ethyl- (8CI)
• NSC 86573
• Benzonitrile, 3-ethyl-
• 3-Ethyl-benzonitrile
• WEDBHNMGFLTQNC-UHFFFAOYSA-N
• 920IKI3200
• NSC86573
• 3-Aethylbenzonitril
• PubChem5432
• 3-Ethylbenzonitrile #
• NCIOpen2_001143
• SBB064665
• VZ26773
• CM13064
• AS05846
• ST24028508
• W5564

• MDL： MFCD00045601
• InChIKey： WEDBHNMGFLTQNC-UHFFFAOYSA-N
• Inchi： 1S/C9H9N/c1-2-8-4-3-5-9(6-8)7-10/h3-6H,2H2,1H3
• SMILES： N#CC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 131.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 10
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.12068
• PSA: 23.79000
• Boiling Point: 215.7°C at 760 mmHg

3-Ethylbenzonitrile Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

3-Ethylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles